3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile

• IUPAC Name: 3-(4-methylphenyl)-4-methylsulfanyl-2-sulfanylidene-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C12H10N2S3/c1-8-3-5-9(6-4-8)14-11(16-2)10(7-13)17-12(14)15/h3-6H,1-2H3
• InChI Key: RVFKDYKAHKQQBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(SC2=S)C#N)SC
• Molecular Formula: C12H10N2S3
• Molecular Weight: 278.4 g/mol
• CAS No.: 478261-56-2

Description

3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile is a useful research compound. Its molecular formula is C12H10N2S3 and its molecular weight is 278.41. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry Applications

A study focused on the green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable nano-catalyst highlights the importance of environmentally friendly methods in chemical synthesis. This research demonstrates the synthesis of bispyrazole carbonitriles, showcasing the operational simplicity, excellent yields, short reaction times, and eco-friendly aspects of the process (Nikpassand et al., 2021).

Heterocyclic Compounds Synthesis

Another study describes the synthesis and transformations of sulfides in the thiophene series, leading to derivatives that readily undergo 1,3-dipolar cycloaddition, resulting in isoxazoline compounds. This research underlines the versatility of thiophene derivatives in organic synthesis (Krayushkin et al., 1988).

Corrosion Inhibition

Research on pyranopyrazole derivatives as corrosion inhibitors for mild steel in acidic solutions indicates the potential of certain heterocyclic compounds in protecting metals against corrosion. These findings could be relevant for industrial applications, emphasizing the importance of chemical compounds in materials science (Yadav et al., 2016).

Electrochemical Applications

A study on the performance evaluation of poly 3-(phenylthiophene) derivatives as active materials for electrochemical capacitors demonstrates the utility of thiophene derivatives in energy storage technologies. This research could suggest potential applications for similar compounds in developing new materials for high-performance capacitors (Ferraris et al., 1998).

Photodecomposition and Polymer Solar Cells

Research into the clean photodecomposition of heterocyclic compounds to carbodiimides via a biradical mechanism highlights the role of these compounds in photochemical processes, which could be relevant for developing new photostable materials or photochemical reactions (Alawode et al., 2011). Additionally, the design and synthesis of a planar copolymer for high-efficiency polymer solar cells underline the importance of heterocyclic and aromatic compounds in the field of renewable energy (Qin et al., 2009).